Econazole nitrate
Econazole nitrate
Econazole Nitrate is an imidazole derivative and broad-spectrum antimycotic agent with fungistatic properties. Econazole nitrate inhibits biosynthesis of ergosterol, thereby damaging the fungal cell wall membrane and altering its permeability which leads to a loss of essential intracellular components. In addition, econazole nitrate inhibits biosynthesis of triglycerides and phospholipids and inhibits oxidative and peroxidative enzyme activity which may contribute to cellular necrosis and cell death. Econazole nitrate is also active against some gram positive bacteria. This antifungal agent is used in the treatment various dermatomycoses.
Econazole nitrate is a white crystalline powder. (NTP, 1992)
An imidazole derivative that is commonly used as a topical antifungal agent.
Econazole nitrate is a white crystalline powder. (NTP, 1992)
An imidazole derivative that is commonly used as a topical antifungal agent.
Brand Name:
Vulcanchem
CAS No.:
68797-31-9
VCID:
VC0017553
InChI:
InChI=1S/C18H15Cl3N2O.HNO3/c19-14-3-1-13(2-4-14)11-24-18(10-23-8-7-22-12-23)16-6-5-15(20)9-17(16)21;2-1(3)4/h1-9,12,18H,10-11H2;(H,2,3,4)
SMILES:
C1=CC(=CC=C1COC(CN2C=CN=C2)C3=C(C=C(C=C3)Cl)Cl)Cl.[N+](=O)(O)[O-]
Molecular Formula:
C18H16Cl3N3O4
Molecular Weight:
444.7 g/mol
Econazole nitrate
CAS No.: 68797-31-9
Reference Standards
VCID: VC0017553
Molecular Formula: C18H16Cl3N3O4
Molecular Weight: 444.7 g/mol
| CAS No. | 68797-31-9 |
|---|---|
| Product Name | Econazole nitrate |
| Molecular Formula | C18H16Cl3N3O4 |
| Molecular Weight | 444.7 g/mol |
| IUPAC Name | 1-[2-[(4-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]imidazole;nitric acid |
| Standard InChI | InChI=1S/C18H15Cl3N2O.HNO3/c19-14-3-1-13(2-4-14)11-24-18(10-23-8-7-22-12-23)16-6-5-15(20)9-17(16)21;2-1(3)4/h1-9,12,18H,10-11H2;(H,2,3,4) |
| Standard InChIKey | DDXORDQKGIZAME-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1COC(CN2C=CN=C2)C3=C(C=C(C=C3)Cl)Cl)Cl.[N+](=O)(O)[O-] |
| Canonical SMILES | C1=CC(=CC=C1COC(CN2C=CN=C2)C3=C(C=C(C=C3)Cl)Cl)Cl.[N+](=O)(O)[O-] |
| Melting Point | 324 °F (NTP, 1992) |
| Physical Description | Econazole nitrate is a white crystalline powder. (NTP, 1992) |
| Description | Econazole Nitrate is an imidazole derivative and broad-spectrum antimycotic agent with fungistatic properties. Econazole nitrate inhibits biosynthesis of ergosterol, thereby damaging the fungal cell wall membrane and altering its permeability which leads to a loss of essential intracellular components. In addition, econazole nitrate inhibits biosynthesis of triglycerides and phospholipids and inhibits oxidative and peroxidative enzyme activity which may contribute to cellular necrosis and cell death. Econazole nitrate is also active against some gram positive bacteria. This antifungal agent is used in the treatment various dermatomycoses. Econazole nitrate is a white crystalline powder. (NTP, 1992) An imidazole derivative that is commonly used as a topical antifungal agent. |
| Related CAS | 27220-47-9 (Parent) |
| Solubility | less than 1 mg/mL at 66° F (NTP, 1992) |
| Synonyms | Econazole Econazole Nitrate Ekonazole Gyno Pervaryl 150 Gyno Pevaril Gyno Pevaryl Gyno-Pervaryl 150 Gyno-Pevaril Gyno-Pevaryl GynoPevaril Nitrate, Econazole Pevaryl |
| Reference | Rice, Louis B., and Mahmoud A. Ghannoum. /Antifungal Agents: Mode of Action, Mechanisms of Resistance, and Correlation of These Mechanisms with Bacterial Resistance./ Clinical Microbiology Reviews (1999): 501-17. www.ncbi.gov. Oct. 1999. Web. 22 Aug. 2012.Bygrave, F. L., R. Fulceri, and A. Benedetti. /On the Mechanism of Action of Econazole, the Capacitative Calcium Inflow Blocker./ PubMed (1998): 75-77. Web. 22 Aug. 2012. |
| PubChem Compound | 68589 |
| Last Modified | Nov 11 2021 |
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